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Compound of Interest

Compound Name: 2-Iodo-5-methylthiophene

Cat. No.: B099134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document serves as a technical guide based on publicly available data. As of

the latest search, specific quantitative solubility data for 2-Iodo-5-methylthiophene in various

organic solvents is not readily available in published literature. The information provided herein

is a combination of reported physical properties, qualitative solubility predictions based on

chemical principles, and a generalized experimental protocol for solubility determination.

Introduction
2-Iodo-5-methylthiophene is a halogenated derivative of thiophene, a five-membered

aromatic ring containing a sulfur atom. Such compounds are valuable intermediates in organic

synthesis, particularly in the development of pharmaceuticals and electronic materials. A

thorough understanding of the solubility of 2-Iodo-5-methylthiophene is crucial for its

application in reaction chemistry, purification processes, and formulation development. This

guide provides a summary of its known physical properties and a predictive overview of its

solubility in common organic solvents.

Physicochemical Properties of 2-Iodo-5-
methylthiophene
While specific solubility data is scarce, the physicochemical properties of a compound can offer

insights into its likely behavior in different solvents. The following table summarizes the
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available data for 2-Iodo-5-methylthiophene.

Property Value Source

Molecular Formula C₅H₅IS [1][2][3]

Molecular Weight 224.06 g/mol [1][2][3]

Appearance Not specified, likely a liquid -

Density 1.852 g/mL at 25 °C [1][2]

Boiling Point 81-83 °C at 10 mmHg [1][2]

Refractive Index n20/D 1.626 [1][2]

Flash Point 89 °C (closed cup) [1][2]

CAS Number 16494-36-3 [1][2][3]

Predicted Solubility in Organic Solvents
The solubility of a solute in a solvent is governed by the principle of "like dissolves like." This

implies that nonpolar or weakly polar solutes will dissolve best in nonpolar or weakly polar

solvents, and polar solutes will dissolve best in polar solvents. Given that 2-Iodo-5-
methylthiophene is a substituted aromatic heterocycle, it is expected to be a relatively

nonpolar to weakly polar molecule. The parent compound, thiophene, is known to be soluble in

many organic solvents but insoluble in water.[4][5] Based on this, the following table provides a

qualitative prediction of the solubility of 2-Iodo-5-methylthiophene in a range of common

organic solvents.
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Solvent
Solvent Polarity
(Dielectric
Constant)

Predicted Solubility Rationale

Hexane 1.88 (Nonpolar) High

As a nonpolar

aliphatic hydrocarbon,

hexane is expected to

be an excellent

solvent for the

relatively nonpolar 2-

Iodo-5-

methylthiophene.

Toluene
2.38 (Nonpolar,

Aromatic)
High

The aromatic nature

of toluene will facilitate

dissolution through π-

π stacking

interactions with the

thiophene ring.

Diethyl Ether 4.34 (Weakly Polar) High

A common aprotic

solvent that is

effective at dissolving

a wide range of

organic compounds.

Chloroform 4.81 (Weakly Polar) High

A good solvent for

many organic

compounds, its

polarity is suitable for

dissolving 2-Iodo-5-

methylthiophene.

Tetrahydrofuran (THF) 7.6 (Polar Aprotic) High

A versatile polar

aprotic solvent that is

miscible with many

organic compounds.

Dichloromethane

(DCM)

9.08 (Polar Aprotic) High A widely used organic

solvent with a polarity
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that should readily

dissolve the target

compound.

Acetone 21 (Polar Aprotic) Medium to High

While more polar,

acetone is generally a

good solvent for many

organic molecules.

Ethanol 25 (Polar Protic) Medium

The polarity of ethanol

might slightly reduce

solubility compared to

nonpolar solvents, but

it is still expected to

be a reasonably good

solvent.

Methanol 33 (Polar Protic) Medium to Low

As a more polar

alcohol, methanol may

be a less effective

solvent for the

relatively nonpolar 2-

Iodo-5-

methylthiophene.

Water
80.1 (Highly Polar

Protic)
Insoluble

The nonpolar nature

of the thiophene

derivative makes it

immiscible with water.

[4][5]

Experimental Protocol for Solubility Determination
To obtain quantitative solubility data, a standardized experimental procedure is required. The

following protocol is adapted from the static-analytic method, a common technique for

determining the solubility of compounds in various solvents.[6]

Objective: To determine the solubility of 2-Iodo-5-methylthiophene in a selected organic

solvent at a specific temperature.
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Materials:

2-Iodo-5-methylthiophene (solute)

Selected organic solvent

High-pressure view-cell or a sealed, temperature-controlled vessel

Magnetic stirrer and stir bar

Temperature controller and sensor

High-performance liquid chromatograph (HPLC) or gas chromatograph (GC) with a suitable

detector

Calibrated syringe for sampling

Analytical balance

Procedure:

Preparation of the System:

Thoroughly clean and dry the high-pressure view-cell or sealed vessel.

Introduce a known mass of the selected organic solvent into the vessel.

Add an excess amount of 2-Iodo-5-methylthiophene to the solvent to ensure that a

saturated solution can be formed.

Equilibration:

Seal the vessel and place it in a temperature-controlled bath or jacket.

Set the desired temperature and allow the system to reach thermal equilibrium.

Begin stirring the mixture at a constant rate to facilitate the dissolution process and ensure

a homogenous solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b099134?utm_src=pdf-body
https://www.benchchem.com/product/b099134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the system to equilibrate for a sufficient period (typically several hours) to ensure

that the solution is fully saturated. This can be confirmed by taking measurements at

different time points until the concentration of the solute in the liquid phase remains

constant.

Sampling:

Once equilibrium is reached, stop the stirring and allow any undissolved solid to settle.

Carefully extract a small, known volume of the supernatant (the saturated solution) using a

pre-heated or pre-cooled syringe to maintain the system's temperature and prevent

precipitation.

Analysis:

Immediately dilute the collected sample with a known volume of a suitable solvent to

prevent precipitation and to bring the concentration within the linear range of the analytical

instrument.

Analyze the diluted sample using a pre-calibrated HPLC or GC method to determine the

concentration of 2-Iodo-5-methylthiophene.

Data Calculation:

Using the measured concentration from the analysis and the dilution factor, calculate the

original concentration of 2-Iodo-5-methylthiophene in the saturated solution.

Express the solubility in standard units, such as grams per 100 mL of solvent (g/100mL) or

moles per liter (mol/L).

Replication:

Repeat the experiment at least three times to ensure the reproducibility of the results and

calculate the average solubility and standard deviation.

Visual Representation of Experimental Workflow
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The following diagram illustrates the key steps in the experimental determination of solubility

using the static-analytic method.

1. System Preparation

2. Equilibration

3. Sampling

4. Analysis & Calculation

Add known mass of solvent to vessel

Add excess 2-Iodo-5-methylthiophene

Seal vessel and set temperature

Stir to facilitate dissolution

Allow system to reach equilibrium

Stop stirring and allow settling

Extract known volume of supernatant

Dilute sample with known volume

Analyze via HPLC or GC

Calculate original concentration
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Click to download full resolution via product page

Caption: Workflow for determining the solubility of 2-Iodo-5-methylthiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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